Cas no 933686-33-0 (4-Chloropyrimidine-5-carboxylic acid)

4-Chloropyrimidine-5-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its reactive chloropyrimidine core and carboxylic acid functionality enable efficient derivatization, making it valuable for constructing complex molecular architectures. The compound serves as a key intermediate in the development of active pharmaceutical ingredients (APIs) and biologically active compounds. Its high purity and stability ensure reliable performance in nucleophilic substitution reactions, cross-coupling, and other transformations. The presence of both electrophilic (chloro) and nucleophilic (carboxyl) sites allows for selective modifications, facilitating the synthesis of targeted derivatives for medicinal chemistry and material science applications.

4-Chloropyrimidine-5-carboxylic acid structure

933686-33-0 structure

Product Name:4-Chloropyrimidine-5-carboxylic acid

CAS No:933686-33-0

MF:C₅H₃ClN₂O₂

MW:158.542519807816

MDL:MFCD09754102

CID:69558

PubChem ID:19791915

Update Time:2025-08-10

4-Chloropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloropyrimidine-5-carboxylic acid
- 4-Chloro-pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylicacid,4-chloro
- QC-5699
- 4-Chloro-5-pyrimidinecarboxylic acid (ACI)
- 4-CHLOROPYRIMIDINE-5-CARBOXYLICACID
- SY267611
- DB-079513
- SCHEMBL1344662
- 5-Pyrimidinecarboxylicacid, 4-chloro-
- MFCD09754102
- CS-0311919
- 933686-33-0
- AB51529
- J-515199
- DTXSID60599965
- AKOS006326499
- F10440
- MDL： MFCD09754102
- Inchi： 1S/C5H3ClN2O2/c6-4-3(5(9)10)1-7-2-8-4/h1-2H,(H,9,10)
- InChI Key： ZJEFILYXLZSVJZ-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC=NC=1)O

Computed Properties

Exact Mass: 157.98800
Monoisotopic Mass: 157.9883050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 63.1Å²

Experimental Properties

PSA: 63.08000
LogP: 0.82820

4-Chloropyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM167457-1g	4-Chloropyrimidine-5-carboxylic acid	933686-33-0	95%	1g	$483	2023-02-18
eNovation Chemicals LLC	K41134-5g	4-Chloropyrimidine-5-carboxylic Acid	933686-33-0	95%	5g	$1380	2024-07-19
Alichem	A039000697-250mg	4-Chloropyrimidine-5-carboxylic acid	933686-33-0	95%	250mg	$659.60	2023-08-31
Alichem	A039000697-500mg	4-Chloropyrimidine-5-carboxylic acid	933686-33-0	95%	500mg	$1048.60	2023-08-31
Alichem	A039000697-1g	4-Chloropyrimidine-5-carboxylic acid	933686-33-0	95%	1g	$1634.45	2023-08-31
eNovation Chemicals LLC	K41134-5g	4-Chloropyrimidine-5-carboxylic Acid	933686-33-0	95%	5g	$1380	2025-02-19
1PlusChem	1P00GVDA-250mg	4-CHLOROPYRIMIDINE-5-CARBOXYLIC ACID	933686-33-0	95%	250mg	$295.00	2024-04-20
1PlusChem	1P00GVDA-1g	4-CHLOROPYRIMIDINE-5-CARBOXYLIC ACID	933686-33-0	95%	1g	$704.00	2024-04-20
1PlusChem	1P00GVDA-5g	4-CHLOROPYRIMIDINE-5-CARBOXYLIC ACID	933686-33-0	95%	5g	$2198.00	2024-04-20
A2B Chem LLC	AH86350-250mg	4-Chloropyrimidine-5-carboxylic acid	933686-33-0	95%	250mg	$259.00	2024-07-18

4-Chloropyrimidine-5-carboxylic acid Production Method

Production Method 1

41103-17-7

933686-33-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3

Reference

: Synthesis and biological evaluation of pyrimidine analogs as potential antimicrobial agents

Sreenivas, B.; Akhila, M.; Mohammed, B., International Journal of Pharmacy and Pharmaceutical Sciences, 2012, 4(2), 306-310